Cas no 1892-29-1 (2,2'-Dithiodiethanol)
2,2'-Dithiodiethanol structure
Product Name:2,2'-Dithiodiethanol
CAS No:1892-29-1
MF:C4H10O2S2
MW:154.250998973846
MDL:MFCD00002906
CID:84004
PubChem ID:125307348
Update Time:2025-04-18
2,2'-Dithiodiethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxyethyl disulfide
- Bis(2-hydroxyethyl) disulphide
- Di(2-hydroxyethyl) disulphide~2,2-Dithiodiethanol~2-Hydroxyethyl disulphide
- Bis-(2-mercaptoethyl)-ether
- 2,2-Dithiodiethanol
- 2,2'-DITHIODIETHANOL
- Bis(2-hydroxyethyl) Disulfide
- 2-(2-hydroxyethyldisulfanyl)ethanol
- 2,2'-DINAPHTHYL KETONE
- 2-Hydroxyethanedisulfide
- 2-hydroxyethyl disulphide
- bishydroxyethyldisulfide
- Diethanol disulfide
- Dithiodiglycol
- Ethanol,2,2'-dithiobis
- ETHANOL,2,2'-DITHIODI
- Hydroxyethyl disulfide
- 2,2'-dithiobisethanol
- usafth-9
- 2,2’-dithiodi-ethano
- 2,2’-dithiobis-ethano
- 2,2'-Dithiodiethanol (ca. 50% in Water)
- 2-Hydroxyethyl Disulfide (ca. 50% in Water)
- 2-hydroxyethane disulfide
- USAF th-9
- diethanoldisulfide
- BRN 1735851
- 2-hydroxy-ethyl disulfide
- KYNFOMQIXZUKRK-UHFFFAOYSA-
- AKOS015912792
- CAS-1892-29-1
- Ethanol,2'-dithiobis-
- HED
- CS-0113483
- Z1255415413
- B4263
- NSC-33920
- A856007
- 4-01-00-02442 (Beilstein Handbook Reference)
- 2-Hydroxyethyl disulfide, technical grade, 90%
- Q27093475
- NSC33920
- beta-Hydroxyethyl disulfide
- Bis(2-hydroxyethyl) disulfide, tech. 90%
- BIS(2-HYDROXYETHYL)DISULFIDE
- NS00021796
- SB83851
- BS-43795
- di-(2-hydroxyethyl) disulfide
- 2-hydroxyethyldisulfide
- 2,2/'-DITHIODIETHANOL
- CS-0181622
- PD007932
- .beta.-Hydroxyethyl disulfide
- 2-[(2-hydroxyethyl)disulfanyl]ethan-1-ol
- DTXCID2024404
- InChI=1/C4H10O2S2/c5-1-3-7-8-4-2-6/h5-6H,1-4H2
- Ethanol,2'-dithiodi-
- 2,2'-Disulfanediylbis(ethan-1-ol),50% in Water
- DTXSID4044404
- CHEBI:43136
- J-012208
- Tox21_302181
- BP-30239
- E82252
- EN300-761579
- DB02486
- 45543L74BS
- HYDROXYETHYL DISULPHIDE, 2-
- 3,6-hexanediol
- EINECS 217-576-6
- UNII-45543L74BS
- 2-hydroxyethyldisulphide
- 2-hydroxy ethyldisulfide
- 2-Hydroxyethyl disulfide, technical grade
- SCHEMBL94190
- B3587
- FT-0623015
- ETHANOL, 2,2'-DITHIODI-
- WLN: Q2SS2Q
- NCGC00255960-01
- 2,2'-disulfanediyldiethanol
- 1892-29-1
- Ethanol, 2,2'-dithiobis-
- CHEMBL1233278
- MFCD00002906
- 2,2'-Disulfanediylbis(ethan-1-ol)
- NSC 33920
- 3,4-Dithia-1,6-hexanediol
- 2-Mercaptoethanol disulfide
- SY050022
- 2,2 inverted exclamation mark -Disulfanediyldiethanol
- 2,2'-Dithiodiethanol
-
- MDL： MFCD00002906
- Inchi： 1S/C4H10O2S2/c5-1-3-7-8-4-2-6/h5-6H,1-4H2
- InChI Key： KYNFOMQIXZUKRK-UHFFFAOYSA-N
- SMILES： S(CCO)SCCO
- BRN： 1735851
Computed Properties
- Exact Mass: 154.01200
- Monoisotopic Mass: 154.012221
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 5
- Complexity: 37
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.5
- Topological Polar Surface Area: 91.1
Experimental Properties
- Color/Form: liquid
- Density: 1.261 g/mL at 25 °C(lit.)
- Melting Point: 25-27 °C (lit.)
- Boiling Point: 163°C/3.5mmHg(lit.)
- Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
- Refractive Index: n20/D 1.57(lit.)
- Water Partition Coefficient: Soluble in water, ethanol, acetone, and ether.
- PSA: 91.06000
- LogP: 0.35240
- Sensitiveness: Sensitive to air
- Solubility: Not determined
- λmax: 247(H2O)(lit.)
2,2'-Dithiodiethanol Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H302-H319
- Warning Statement： P264-P270-P280-P301+P312+P330-P305+P351+P338+P337+P313-P501
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 25-41
- Safety Instruction： S26-S39-S45
- FLUKA BRAND F CODES：13
- RTECS：KK7525000
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R23/24/25
- Packing Group：III
- Hazard Level：6.1
- HazardClass：6.1
- PackingGroup：III
- TSCA：Yes
2,2'-Dithiodiethanol Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2,2'-Dithiodiethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D679193-250mg |
2,2'-Dithiodiethanol |
1892-29-1 | 250mg |
$ 55.00 | 2022-10-14 | ||
| TRC | D679193-500mg |
2,2'-Dithiodiethanol |
1892-29-1 | 500mg |
$ 70.00 | 2022-10-14 | ||
| TRC | D679193-2.5g |
2,2'-Dithiodiethanol |
1892-29-1 | 2.5g |
$ 85.00 | 2022-10-14 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H871899-5g |
2-Hydroxyethyldisulfide |
1892-29-1 | ca. 50% in Water | 5g |
￥42.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H871899-25g |
2-Hydroxyethyldisulfide |
1892-29-1 | ca. 50% in Water | 25g |
￥116.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H871899-100g |
2-Hydroxyethyldisulfide |
1892-29-1 | ca. 50% in Water | 100g |
￥448.00 | 2022-01-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H828400-1g |
2-Hydroxyethyldisulfide |
1892-29-1 | 90% | 1g |
￥39.00 | 2022-10-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H828400-5g |
2-Hydroxyethyldisulfide |
1892-29-1 | 90% | 5g |
￥98.00 | 2022-10-14 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H828400-25g |
2-Hydroxyethyldisulfide |
1892-29-1 | 90% | 25g |
￥396.00 | 2022-10-14 | |
| ChemScence | CS-0113483-100g |
2,2'-Disulfanediylbis(ethan-1-ol),50% in Water |
1892-29-1 | 100g |
$210.0 | 2021-09-02 |
2,2'-Dithiodiethanol Related Literature
-
Arun Kumar,Shantanu V. Lale,Farhat Naz,Veena Choudhary,Veena Koul Polym. Chem. 2015 6 7603
-
Xiaoyue Han,Yanlong Xing,Xinyu Song,Kun Dou,Fabiao Yu,Lingxin Chen J. Mater. Chem. B 2023 11 6612
-
Chaobang Zhang,Zhidong Qiu,Liangliang Zhang,Qiufang Pang,Zhengmin Yang,Jiang-Ke Qin,Hong Liang,Shulin Zhao Chem. Sci. 2021 12 4883
-
Feiyi Wang,Li Zhou,Chunchang Zhao,Rui Wang,Qiang Fei,Sihang Luo,Zhiqian Guo,He Tian,Wei-Hong Zhu Chem. Sci. 2015 6 2584
-
Yu-Sheng Liu,Shih-Jer Huang,Xiao-Shan Huang,Yi-Ting Wu,Hsuan-Ying Chen,Yu-Lun Lo,Li-Fang Wang RSC Adv. 2016 6 75092
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